Cas no 1006481-47-5 (4-bromo-1-(propan-2-yl)-1H-pyrazol-3-amine)

4-bromo-1-(propan-2-yl)-1H-pyrazol-3-amine structure
1006481-47-5 structure
Product Name:4-bromo-1-(propan-2-yl)-1H-pyrazol-3-amine
CAS No:1006481-47-5
MF:C6H10BrN3
MW:204.06769990921
MDL:MFCD06805178
CID:2621014
PubChem ID:19619848
Update Time:2025-08-03

4-bromo-1-(propan-2-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-1-(propan-2-yl)-1H-pyrazol-3-amine
    • EN300-230227
    • 4-bromo-1-propan-2-ylpyrazol-3-amine
    • 4-BROMO-1-ISOPROPYLPYRAZOL-3-AMINE
    • BBL040974
    • STL414484
    • 4-bromo-1-isopropyl-pyrazol-3-amine
    • GQB48147
    • AKOS000308982
    • 1006481-47-5
    • 4-BROMO-1-ISOPROPYL-1H-PYRAZOL-3-AMINE
    • MDL: MFCD06805178
    • Inchi: 1S/C6H10BrN3/c1-4(2)10-3-5(7)6(8)9-10/h3-4H,1-2H3,(H2,8,9)
    • InChI Key: ODLPLNMDKPTJPZ-UHFFFAOYSA-N
    • SMILES: BrC1C(N)=NN(C=1)C(C)C

Computed Properties

  • Exact Mass: 203.00581Da
  • Monoisotopic Mass: 203.00581Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.8Ų

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